Cas no 61785-75-9 ( )

  structure
  structure
Product Name: 
CAS No:61785-75-9
MF:C11H11N5O4
MW:277.236141443253
CID:955109
PubChem ID:313609
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(4-nitro-2,1,3-benzoxadiazol-7-yl)piperazine-1-carbaldehyde
    • AC1L7NTK
    • NSC228143
    • NSC-228143
    • 4-(7-Nitro-2,1,3-benzoxadiazol-4-yl)piperazine-1-carbaldehyde
    • DTXSID50310560
    • 61785-75-9
    •  
    • Inchi: 1S/C11H11N5O4/c17-7-14-3-5-15(6-4-14)8-1-2-9(16(18)19)11-10(8)12-20-13-11/h1-2,7H,3-6H2
    • InChI Key: CMNLHTDBEGECCX-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)N1CCN(C=O)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 277.08123
  • Monoisotopic Mass: 277.08110385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 105.61
  • LogP: 1.57140
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